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Compound Name: 22-Hydroxy Mifepristone-d6
Cat. No.: B15612887
Get Quote
\ J

This technical guide provides a comprehensive overview of 22-Hydroxy Mifepristone-d6, a
deuterated metabolite of Mifepristone. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical structure, biological
activity through receptor signaling pathways, and analytical methodologies.

Chemical Structure and Properties

22-Hydroxy Mifepristone-d6 is the stable isotope-labeled form of 22-Hydroxy Mifepristone, a
primary metabolite of Mifepristone (also known as RU-486). The deuterium labeling makes it an
ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure:

The chemical structure of 22-Hydroxy Mifepristone-d6 is characterized by a steroid backbone
with key functional groups that determine its biological activity. The six deuterium atoms are
located on the two methyl groups of the dimethylamino functional group at the C-11 position.

(11B,17pB)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-
dien-3-one
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Chemical Properties:

The key chemical properties of 22-Hydroxy Mifepristone-d6 are summarized in the table

below.
Property Value Reference
Molecular Formula C29H29D6N0O3 [1]
Molecular Weight 451.63 g/mol N/A
Parent Drug Mifepristone [2]
Unlabeled CAS Number 105012-15-5 N/A
Appearance Solid [3]

Soluble in methanol,

Solubility chloroform, and acetone; [N/A]

poorly soluble in water

Biological Activity and Signaling Pathways

Mifepristone and its metabolites, including 22-Hydroxy Mifepristone, exert their biological
effects primarily by acting as antagonists at the progesterone receptor (PR) and the
glucocorticoid receptor (GR).[4] These receptors are members of the nuclear receptor
superfamily and act as ligand-dependent transcription factors.

Progesterone Receptor (PR) Signaling Pathway

Progesterone is essential for the establishment and maintenance of pregnancy. Mifepristone
and its metabolites competitively bind to the PR, blocking the action of progesterone. This
leads to the breakdown of the uterine lining and sensitizes the uterus to prostaglandins,
ultimately resulting in the termination of pregnancy.

Below is a diagram illustrating the progesterone receptor signaling pathway and the
antagonistic action of 22-Hydroxy Mifepristone.
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Caption: Progesterone Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.

Glucocorticoid Receptor (GR) Signaling Pathway
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Mifepristone is also a potent antagonist of the glucocorticoid receptor. This property is utilized
in the treatment of Cushing's syndrome, a condition characterized by an excess of the stress
hormone cortisol. By blocking the GR, mifepristone can alleviate the symptoms of
hypercortisolism.

The signaling pathway of the glucocorticoid receptor and its inhibition by 22-Hydroxy
Mifepristone is depicted below.
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Caption: Glucocorticoid Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.
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Experimental Protocols

This section details the methodologies for the synthesis and analysis of 22-Hydroxy
Mifepristone-d6.

Synthesis of 22-Hydroxy Mifepristone-d6

A specific, publicly available, step-by-step synthesis protocol for 22-Hydroxy Mifepristone-d6
is not readily found in the scientific literature. However, a general strategy for the synthesis of
deuterated mifepristone analogs can be inferred from established methods for isotopic labeling
and mifepristone synthesis.[5][6]

The synthesis would likely involve the following key steps:

o Synthesis of Deuterated Precursor: The synthesis would begin with the preparation of a
deuterated precursor, specifically 4-(dimethylamino-d6)aniline. This can be achieved through
methods such as reductive amination of aniline with paraformaldehyde-d2 in the presence of
a reducing agent, or by methylation of aniline with a deuterated methylating agent (e.g.,
iodomethane-d3).

» Grignard Reaction: The deuterated aniline derivative would then be converted into a
Grignard reagent.

o Conjugate Addition: This Grignard reagent would be reacted with a suitable steroid
intermediate, such as an enone, via a copper-catalyzed conjugate addition to introduce the
deuterated dimethylaminophenyl group at the 113 position.

e Introduction of the C-17 Side Chain: The propynyl group at the C-17 position is typically
introduced via reaction with a propynyl Grignard reagent or a similar nucleophile.

e Hydroxylation: The final step would be the hydroxylation at the 22-position of the propynyl
side chain.

Analysis by Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS)
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A validated UHPLC-MS/MS method for the simultaneous determination of mifepristone and its
metabolites, including 22-Hydroxy Mifepristone, in human blood has been described.[7][8][9]
This method is highly sensitive and specific, making it suitable for pharmacokinetic and
toxicological studies.

Experimental Workflow:

The overall workflow for the analysis of 22-Hydroxy Mifepristone in a biological sample is
outlined in the diagram below.
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Experimental Workflow for Analysis of 22-Hydroxy Mifepristone
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Caption: Workflow for the quantitative analysis of 22-Hydroxy Mifepristone.
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Detailed UHPLC-MS/MS Parameters:

The following table summarizes the key parameters for the UHPLC-MS/MS analysis, based on
the published method.[7][8][9]

Parameter Value
UHPLC System Shimadzu Nexera X2 or equivalent
Column Kinetex F5 (100 x 2.1 mm, 2.6 pum)

) 10 mM ammonium formate with 0.1% formic
Mobile Phase A

acid in water
Mobile Phase B 0.1% formic acid in acetonitrile
Flow Rate 0.4 mL/min

0 min, 5% B; 12 min, 98% B; 14 min, 98% B; 15

Gradient . .
min, 5% B; 20 min, 5% B
Injection Volume 2 L
Mass Spectrometer Triple quadrupole (e.g., Shimadzu LCMS 8050)
lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (m/z) 446.3
Product lons (m/z) 134.1, 372.2, 428.2
Internal Standard 22-Hydroxy Mifepristone-d6

Sample Preparation Protocol:

e To 200 pL of the biological sample (e.g., whole blood), add 20 uL of the internal standard
solution (22-Hydroxy Mifepristone-d6 in methanol).

e Add 200 pL of 0.5 M ammonium carbonate buffer (pH 9.0).
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o Perform liquid-liquid extraction by adding 2 mL of methyl tert-butyl ether and vortexing for 10
minutes.

o Centrifuge at 4000 rpm for 10 minutes.

e Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the initial mobile phase.
e Inject 2 pL into the UHPLC-MS/MS system.
Quantitative Data Summary:

The following table presents a summary of the quantitative performance of the described
analytical method.[7][8][9]

Parameter 22-Hydroxy Mifepristone

Linear Range 0.5 - 1000 ng/mL

Limit of Quantification (LOQ) 0.5 ng/mL

Recovery 98.5-103.2%

Matrix Effect -2.510 3.8%

Intra-day Precision (%RSD) <5.2%

Inter-day Precision (%RSD) <6.8%
Conclusion

22-Hydroxy Mifepristone-d6 is a critical tool for the accurate quantification of the primary
metabolite of Mifepristone in biological matrices. Understanding its chemical properties,
mechanism of action through progesterone and glucocorticoid receptor antagonism, and the
detailed analytical methods for its detection are essential for researchers in pharmacology,
toxicology, and drug development. This guide provides a foundational resource for
professionals working with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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